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The proper disposal of laboratory chemicals is a critical aspect of ensuring a safe working

environment and maintaining environmental compliance. While a specific public Safety Data

Sheet (SDS) for a substance designated "NT113" is not readily available, this guide provides a

comprehensive framework for researchers, scientists, and drug development professionals to

determine the correct disposal procedures for any laboratory chemical.

Step 1: Identify the Chemical and Locate the Safety
Data Sheet (SDS)
The first and most crucial step is to positively identify the chemical and locate its corresponding

SDS. The SDS is a document provided by the manufacturer that contains detailed information

about the physical, chemical, and hazardous properties of the substance. If "NT113" is an

internal laboratory identifier, it is imperative to cross-reference it with the manufacturer's

product name and number to find the correct SDS.

Step 2: Review Key Sections of the SDS for
Disposal Information
Once the SDS is obtained, several sections provide critical information for safe handling and

disposal. The following table summarizes the key sections to consult:
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SDS Section Number Section Title
Information Provided for
Disposal

2 Hazards Identification

Provides information on the

physical and health hazards of

the chemical, which will

influence the type of waste

stream (e.g., hazardous, non-

hazardous).

7 Handling and Storage

Details safe handling

practices, which can inform the

personal protective equipment

(PPE) required during

disposal.

8
Exposure Controls/Personal

Protection

Specifies the necessary PPE

(e.g., gloves, safety glasses,

lab coat) to be worn when

handling the chemical for

disposal.

9
Physical and Chemical

Properties

Lists properties such as pH

and flammability, which are

critical for determining

chemical compatibility and the

appropriate waste container.

10 Stability and Reactivity

Describes any chemical

incompatibilities, helping to

prevent dangerous reactions in

a waste container.

13 Disposal Considerations

This section provides specific

guidance on the proper

disposal methods for the

chemical and its contaminated

packaging, in accordance with

regulatory standards.
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Step 3: Adhere to Institutional and Local
Regulations
All chemical waste must be managed in accordance with your institution's Environmental

Health and Safety (EHS) guidelines, as well as local, state, and federal regulations. Never

dispose of chemicals down the drain unless explicitly permitted by your institution's EHS

department for specific, non-hazardous substances.

General Chemical Disposal Workflow
The following diagram illustrates a general decision-making workflow for the proper disposal of

a laboratory chemical.
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Start: Chemical for Disposal

Identify Chemical & Locate SDS

Consult SDS Sections 2, 9, 10, 13

Is the substance identified as hazardous?

Segregate into appropriate hazardous waste stream (e.g., halogenated, non-halogenated, solid, liquid)

Yes

Follow institutional guidelines for non-hazardous waste

No

Consult with Institutional EHS for guidance

Package, label, and store waste in designated satellite accumulation area

Arrange for pickup by EHS or licensed waste contractor

End: Disposal Complete

Click to download full resolution via product page

A flowchart illustrating the general workflow for laboratory chemical disposal.
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Experimental Protocols for Waste Characterization
In cases where a chemical's properties are unknown or it is a novel compound, a waste

characterization may be necessary. This typically involves analytical testing to determine its

hazardous characteristics. A general protocol for this would be guided by regulatory

requirements such as the EPA's Resource Conservation and Recovery Act (RCRA) and would

involve tests for:

Ignitability: To determine the flashpoint of a liquid waste.

Corrosivity: To measure the pH of an aqueous waste.

Reactivity: To assess for instability, such as the potential to react violently with water or

generate toxic gases.

Toxicity: To determine if the waste contains specific contaminants at concentrations that

exceed regulatory limits, often assessed through a Toxicity Characteristic Leaching

Procedure (TCLP).

Given the complexity and regulatory nature of these tests, they must be conducted by a

certified laboratory. If you suspect you have a chemical that requires such characterization,

immediately contact your institution's EHS department for guidance.

By following these systematic procedures, researchers can ensure the safe and compliant

disposal of all laboratory chemicals, thereby protecting themselves, their colleagues, and the

environment.

To cite this document: BenchChem. [Navigating the Proper Disposal of Laboratory Reagents:
A General Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609667#nt113-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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